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Compound of Interest

Compound Name: Thiol-PEG5-alcohol

Cat. No.: B15544091

In-Depth Technical Guide: Thiol-PEG5-alcohol

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the physicochemical properties, applications,
and relevant experimental protocols for Thiol-PEG5-alcohol, a versatile heterobifunctional
linker used extensively in bioconjugation, drug delivery, and nanotechnology.

Core Molecular Data

Thiol-PEG5-alcohol is a polyethylene glycol (PEG) derivative containing a terminal thiol (-SH)
group and a terminal hydroxyl (-OH) group. The PEG linker consists of five ethylene glycol
units, imparting hydrophilicity and biocompatibility to the molecule.
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Property Value Reference
Molecular Weight 254.34 g/mol [1112]
Molecular Formula C10H2205S [1][2]
CAS Number 248582-03-8 [1][2]

HS-PEG5-OH, 14-Mercapto-

Synonyms 3,6,9,12-tetraoxatetradecan-1-  [2]
ol
Purity Typically =295% [2]

White to off-white solid or
Appearance . -
viscous liquid

Recommended at -5°C to 2-
Storage 8°C, kept dry and protected [11[2]

from sunlight

Key Applications

The dual functionality of Thiol-PEG5-alcohol makes it a valuable tool in various scientific
disciplines:

e Bioconjugation: The thiol group exhibits high reactivity towards maleimides, enabling the site-
specific conjugation of proteins, peptides, and other biomolecules. The hydroxyl group can
be further modified for subsequent reactions.

e Drug Delivery: This linker is utilized in the development of drug delivery systems such as
micelles, liposomes, and nanopatrticles.[3] Its PEG component can improve the solubility,
stability, and circulation time of conjugated therapeutics.[3]

o PROTACS: Thiol-PEG5-alcohol serves as a PEG-based linker in the synthesis of
Proteolysis Targeting Chimeras (PROTACS).[4] PROTACSs are bifunctional molecules that
recruit a target protein to an E3 ubiquitin ligase, leading to the degradation of the target
protein.
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e Nanoparticle Functionalization: The thiol group has a strong affinity for the surface of noble
metal nanopatrticles, such as gold, facilitating the creation of stable, functionalized
nanoparticles for applications in diagnostics and biosensing.

Experimental Protocols

Below are representative protocols for common applications of Thiol-PEG5-alcohol.

Thiol-Maleimide Conjugation

This protocol outlines the general steps for conjugating Thiol-PEG5-alcohol to a maleimide-
functionalized molecule (e.g., a protein or fluorescent dye).

Materials:

» Thiol-PEG5-alcohol

» Maleimide-functionalized molecule

o Conjugation buffer (e.g., PBS, pH 7.0-7.5, thiol-free)

e Anhydrous Dimethylsulfoxide (DMSO) or Dimethylformamide (DMF)

e Optional: TCEP (tris(2-carboxyethyl)phosphine) for reduction of disulfide bonds
 Purification system (e.g., size-exclusion chromatography, dialysis)

Procedure:

e Prepare the Maleimide-Functionalized Molecule: Dissolve the maleimide-containing
molecule in the conjugation buffer to a desired concentration (e.g., 1-10 mg/mL for proteins).
If necessary, reduce any existing disulfide bonds by adding a 10-fold molar excess of TCEP
and incubating for approximately 30 minutes at room temperature. It is advisable to perform
the reaction under an inert atmosphere (e.g., nitrogen or argon) to prevent re-oxidation of
thiols.

e Prepare the Thiol-PEG5-alcohol Solution: Dissolve Thiol-PEG5-alcohol in DMSO or DMF
to create a stock solution (e.g., 10 mM).
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e Reaction: Add a 10- to 20-fold molar excess of the Thiol-PEG5-alcohol solution to the
solution of the maleimide-functionalized molecule.

 Incubation: Gently mix the reaction mixture and incubate at room temperature for 2-4 hours
or overnight at 4°C.

 Purification: Purify the resulting conjugate using an appropriate method such as size-
exclusion chromatography or dialysis to remove unreacted Thiol-PEG5-alcohol and other
reagents.

Functionalization of Gold Nanoparticles

This protocol describes the surface modification of gold nanoparticles with Thiol-PEG5-
alcohol.

Materials:

Gold nanoparticle solution

Thiol-PEG5-alcohol

Ethanol

Centrifugation and washing solutions (e.g., phosphate buffer, deionized water)
Procedure:

e Prepare Thiol-PEG5-alcohol Solution: Dissolve Thiol-PEG5-alcohol in ethanol to a suitable
concentration.

» Functionalization: Add the ethanolic solution of Thiol-PEG5-alcohol to the gold nanoparticle
suspension. The thiol groups will covalently bind to the gold surface.

 Incubation: Allow the reaction to proceed for several hours to ensure complete surface
coverage.

 Purification: Remove unbound Thiol-PEG5-alcohol by repeated centrifugation and washing
steps with a suitable buffer or deionized water.
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Visualized Workflows
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Caption: Workflow for Thiol-Maleimide Conjugation.
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Caption: General Workflow for PROTAC Synthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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